6-chloro-N-[2-(2-chloro-1,1,2-trifluoroethoxy)phenyl]-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-chloro-2-N-[2-(2-chloro-1,1,2-trifluoroethoxy)phenyl]-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C11H8Cl2F3N5O/c12-7(14)11(15,16)22-6-4-2-1-3-5(6)18-10-20-8(13)19-9(17)21-10/h1-4,7H,(H3,17,18,19,20,21)
• InChI Key: ZQJXMWVQAVGRHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=NC(=NC(=N2)N)Cl)OC(C(F)Cl)(F)F
• Molecular Formula: C11H8Cl2F3N5O
• Molecular Weight: 354.11 g/mol

Description

6-chloro-N-[2-(2-chloro-1,1,2-trifluoroethoxy)phenyl]-1,3,5-triazine-2,4-diamine, also known as Dazomet, is a chemical compound that has been widely used in the field of agriculture as a soil fumigant. It is a white crystalline solid that is soluble in water and has a molecular weight of 347.73 g/mol. Dazomet has been found to be effective in controlling soil-borne pests, diseases, and weeds, making it an important tool for crop protection.

Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of derivatives related to "6-chloro-N-[2-(2-chloro-1,1,2-trifluoroethoxy)phenyl]-1,3,5-triazine-2,4-diamine" and their potential applications. For example, the synthesis of novel bisaryl hydrazino-s-triazine derivatives has been reported, with these compounds evaluated for their microbial activity against gram-positive and gram-negative bacteria (Chaudhari, Patel, & Hathi, 2007). Additionally, the interaction mechanisms of atrazine and hydroxyatrazine with humic substances have been studied to understand the sorption processes in soils, providing insights into the environmental fate of such compounds (Martin-Neto et al., 2001).

Environmental Applications

Research has also been conducted on the environmental applications of triazine derivatives, including their degradation under various conditions. The photocatalytic degradation of atrazine (a compound closely related to the one of interest) using suspended and supported TiO2 has been explored, highlighting the potential for removing such contaminants from water (Parra, Stanca, Guasaquillo, & Thampi, 2004). This research indicates the potential for applying similar compounds in environmental remediation efforts.

Advanced Materials Development

The chemical has been utilized in the development of advanced materials. For instance, novel thermally stable and organosoluble aromatic polyamides with main chain phenyl-1,3,5-triazine moieties have been synthesized, showing promising properties for high-performance polymers (Yu et al., 2012). These materials exhibit high glass transitions and excellent thermal stabilities, indicating their potential for various industrial applications.